Cas no 478248-61-2 ((Z)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-(3-methoxyphenyl)-2-propenenitrile)

• Product Name: (Z)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-(3-methoxyphenyl)-2-propenenitrile
• CAS No: 478248-61-2
• MF: C₂₄H₁₈ClN₃O
• MW: 399.872224330902
• CID: 5264518
• Update Time: 2025-11-02

(Z)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-(3-methoxyphenyl)-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-3-[2-(4-CHLOROPHENYL)-7-METHYLIMIDAZO[1,2-A]PYRIDIN-3-YL]-2-(3-METHOXYPHENYL)-2-PROPENENITRILE
• (2Z)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-(3-methoxyphenyl)prop-2-enenitrile
• HMS579J19
• (Z)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-(3-methoxyphenyl)prop-2-enenitrile
• (Z)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-(3-methoxyphenyl)-2-propenenitrile

• Inchi： 1S/C24H18ClN3O/c1-16-10-11-28-22(14-19(15-26)18-4-3-5-21(13-18)29-2)24(27-23(28)12-16)17-6-8-20(25)9-7-17/h3-14H,1-2H3/b19-14+
• InChI Key： JWJZXRPLUYXQKR-XMHGGMMESA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(/C=C(\C#N)/C2C=CC=C(C=2)OC)N2C=CC(C)=CC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 635
• XLogP3: 6.2
• Topological Polar Surface Area: 50.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (Z)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-(3-methoxyphenyl)-2-propenenitrile

Comprehensive Analysis of (Z)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-(3-methoxyphenyl)-2-propenenitrile (CAS No. 478248-61-2)

The compound (Z)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-(3-methoxyphenyl)-2-propenenitrile (CAS No. 478248-61-2) is a highly specialized imidazo[1,2-a]pyridine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a chlorophenyl group and a methoxyphenyl moiety, makes it a valuable candidate for studying kinase inhibition and signal transduction pathways. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and targeted therapy.

In recent years, the demand for small-molecule inhibitors like (Z)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-(3-methoxyphenyl)-2-propenenitrile has surged, particularly in the fields of oncology and inflammatory diseases. This compound's ability to modulate specific enzyme activity aligns with current trends in precision medicine, where personalized treatment strategies are prioritized. Its Z-configuration and cyano group further enhance its binding affinity, making it a subject of intense study in structure-activity relationship (SAR) research.

The synthesis of CAS No. 478248-61-2 involves sophisticated organic chemistry techniques, including cross-coupling reactions and stereoselective synthesis. Its imidazo[1,2-a]pyridine core is a common scaffold in many bioactive molecules, which explains its relevance in medicinal chemistry. Recent publications highlight its potential as a lead compound for developing new therapeutic agents, especially in addressing drug-resistant conditions.

From a biochemical perspective, (Z)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-(3-methoxyphenyl)-2-propenenitrile exhibits promising pharmacokinetic properties, including moderate lipophilicity and metabolic stability. These characteristics are critical for drug development, as they influence bioavailability and half-life. Researchers are also exploring its potential in combination therapies, where it could synergize with other small-molecule drugs to enhance efficacy.

The growing interest in CAS No. 478248-61-2 is reflected in its frequent appearance in scientific databases and patent filings. Its chlorophenyl and methoxyphenyl substituents contribute to its selective binding capabilities, a feature highly sought after in high-throughput screening (HTS) campaigns. As the pharmaceutical industry shifts toward fragment-based drug design, this compound's modular structure positions it as a versatile building block for molecular optimization.

In conclusion, (Z)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-(3-methoxyphenyl)-2-propenenitrile represents a compelling case study in modern drug discovery. Its imidazo[1,2-a]pyridine backbone, combined with strategic substituents, offers a rich platform for chemical innovation. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing targeted therapies and biomarker development.